(2S)-2-acetamido-5-oxo-pentanoic acid
(2S)-2-acetamido-5-oxo-pentanoic acid
N-Acetyl-L-glutamate 5-semialdehyde, also known as 2-acetamido-5-oxovaleric acid or N-acetyl-5-oxo-L-norvaline, belongs to the class of organic compounds known as n-acyl-l-alpha-amino acids. These are n-acylated alpha amino acids which have the L-configuration of the alpha-carbon atom. N-Acetyl-L-glutamate 5-semialdehyde is soluble (in water) and a weakly acidic compound (based on its pKa). Within the cell, N-acetyl-L-glutamate 5-semialdehyde is primarily located in the mitochondria. N-Acetyl-L-glutamate 5-semialdehyde exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, N-acetyl-L-glutamate 5-semialdehyde can be found in a number of food items such as common mushroom, chicory, yellow bell pepper, and muskmelon. This makes N-acetyl-L-glutamate 5-semialdehyde a potential biomarker for the consumption of these food products.
2-acetamido-5-oxopentanoic acid is a glutamic semialdehyde that is L-glutamate 5-semialdehyde in which one of the hydrogens of the amino group has been replaced by an acetyl group. It is a member of acetamides and a glutamic semialdehyde. It derives from a L-glutamic 5-semialdehyde. It is a conjugate acid of a 2-acetamido-5-oxopentanoate.
2-acetamido-5-oxopentanoic acid is a glutamic semialdehyde that is L-glutamate 5-semialdehyde in which one of the hydrogens of the amino group has been replaced by an acetyl group. It is a member of acetamides and a glutamic semialdehyde. It derives from a L-glutamic 5-semialdehyde. It is a conjugate acid of a 2-acetamido-5-oxopentanoate.
Brand Name:
Vulcanchem
CAS No.:
13074-21-0
VCID:
VC0080392
InChI:
InChI=1S/C7H11NO4/c1-5(10)8-6(7(11)12)3-2-4-9/h4,6H,2-3H2,1H3,(H,8,10)(H,11,12)/t6-/m0/s1
SMILES:
CC(=O)NC(CCC=O)C(=O)O
Molecular Formula:
C7H11NO4
Molecular Weight:
173.17 g/mol
(2S)-2-acetamido-5-oxo-pentanoic acid
CAS No.: 13074-21-0
Main Products
VCID: VC0080392
Molecular Formula: C7H11NO4
Molecular Weight: 173.17 g/mol
CAS No. | 13074-21-0 |
---|---|
Product Name | (2S)-2-acetamido-5-oxo-pentanoic acid |
Molecular Formula | C7H11NO4 |
Molecular Weight | 173.17 g/mol |
IUPAC Name | (2S)-2-acetamido-5-oxopentanoic acid |
Standard InChI | InChI=1S/C7H11NO4/c1-5(10)8-6(7(11)12)3-2-4-9/h4,6H,2-3H2,1H3,(H,8,10)(H,11,12)/t6-/m0/s1 |
Standard InChIKey | BCPSFKBPHHBDAI-LURJTMIESA-N |
Isomeric SMILES | CC(=O)N[C@@H](CCC=O)C(=O)O |
SMILES | CC(=O)NC(CCC=O)C(=O)O |
Canonical SMILES | CC(=O)NC(CCC=O)C(=O)O |
Physical Description | Solid |
Description | N-Acetyl-L-glutamate 5-semialdehyde, also known as 2-acetamido-5-oxovaleric acid or N-acetyl-5-oxo-L-norvaline, belongs to the class of organic compounds known as n-acyl-l-alpha-amino acids. These are n-acylated alpha amino acids which have the L-configuration of the alpha-carbon atom. N-Acetyl-L-glutamate 5-semialdehyde is soluble (in water) and a weakly acidic compound (based on its pKa). Within the cell, N-acetyl-L-glutamate 5-semialdehyde is primarily located in the mitochondria. N-Acetyl-L-glutamate 5-semialdehyde exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, N-acetyl-L-glutamate 5-semialdehyde can be found in a number of food items such as common mushroom, chicory, yellow bell pepper, and muskmelon. This makes N-acetyl-L-glutamate 5-semialdehyde a potential biomarker for the consumption of these food products. 2-acetamido-5-oxopentanoic acid is a glutamic semialdehyde that is L-glutamate 5-semialdehyde in which one of the hydrogens of the amino group has been replaced by an acetyl group. It is a member of acetamides and a glutamic semialdehyde. It derives from a L-glutamic 5-semialdehyde. It is a conjugate acid of a 2-acetamido-5-oxopentanoate. |
Synonyms | N-acetyl-L-glutamic acid gamma-semialdehyde |
PubChem Compound | 192878 |
Last Modified | Nov 11 2021 |
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